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Compound of Interest

Compound Name: 1,4-Dibromo-2-fluorobenzene

Cat. No.: B072686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and analytical characterization of 1,4-Dibromo-2-fluorobenzene. The

information herein is intended to support research and development activities in organic

synthesis, medicinal chemistry, and materials science.

Core Compound Data
1,4-Dibromo-2-fluorobenzene is a halogenated aromatic compound with the chemical formula

C₆H₃Br₂F. It serves as a key building block in the synthesis of more complex molecules,

particularly in the development of pharmaceuticals and agrochemicals. Its physical and

chemical properties are summarized in the table below.
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Property Value Source

Molecular Weight 253.89 g/mol

Molecular Formula C₆H₃Br₂F

CAS Number 1435-52-5

Appearance
White to pale reddish-yellow

crystal or solid

Melting Point 33-36 °C

Boiling Point 216 °C

Flash Point 102 °C (closed cup)

InChI Key
WNSNPGHNIJOOPM-

UHFFFAOYSA-N

SMILES Fc1cc(Br)ccc1Br

Synthesis of 1,4-Dibromo-2-fluorobenzene
The synthesis of 1,4-Dibromo-2-fluorobenzene can be achieved through a Sandmeyer-type

reaction starting from 2,5-Dibromobenzenamine. This method involves the diazotization of the

aniline derivative followed by the introduction of the fluorine atom.

Experimental Protocol: Synthesis via Sandmeyer
Reaction
This protocol is based on established methods for the conversion of anilines to aryl fluorides.

Materials:

2,5-Dibromobenzenamine

Hydrobromic acid (48%)

Sodium nitrite
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Fluoroboric acid (HBF₄)

Diethyl ether

Sodium bicarbonate (saturated solution)

Anhydrous magnesium sulfate

Ice

Procedure:

Diazotization:

In a three-necked round-bottom flask equipped with a mechanical stirrer, thermometer,

and dropping funnel, dissolve 2,5-Dibromobenzenamine in a suitable solvent like aqueous

hydrobromic acid.

Cool the mixture to 0-5 °C in an ice-salt bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, maintaining the

temperature below 5 °C.

Stir the mixture for an additional 30 minutes at 0-5 °C after the addition is complete to

ensure full formation of the diazonium salt.

Fluoro-dediazoniation (Schiemann Reaction):

To the cold diazonium salt solution, slowly add an excess of cold fluoroboric acid (HBF₄).

The corresponding diazonium fluoroborate salt will precipitate.

Isolate the precipitate by filtration and wash it with cold water, followed by a small amount

of cold diethyl ether.

Carefully dry the diazonium fluoroborate salt.

Thermal Decomposition:
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Gently heat the dried diazonium fluoroborate salt in a suitable flask. The decomposition

will result in the formation of 1,4-Dibromo-2-fluorobenzene, nitrogen gas, and boron

trifluoride.

The crude product can be collected by distillation or extraction.

Work-up and Purification:

Dissolve the crude product in diethyl ether.

Wash the ethereal solution with a saturated sodium bicarbonate solution to neutralize any

remaining acid, followed by washing with water.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent and concentrate the solution under reduced pressure to

obtain the crude 1,4-Dibromo-2-fluorobenzene.

Further purify the product by vacuum distillation or recrystallization.

Diazotization Schiemann Reaction Decomposition & Purification

2,5-Dibromobenzenamine in HBr(aq) Add NaNO2(aq) at 0-5 °C Diazonium Salt Formation Add HBF4 Precipitate Diazonium Fluoroborate Isolate and Dry Salt Thermal Decomposition Crude Product Aqueous Work-up & Extraction Purification (Distillation/Recrystallization) 1,4-Dibromo-2-fluorobenzene

Click to download full resolution via product page

Synthetic workflow for 1,4-Dibromo-2-fluorobenzene.

Analytical Characterization
Accurate characterization of 1,4-Dibromo-2-fluorobenzene is crucial for quality control and for

confirming its structure in subsequent reactions. The following are standard experimental

protocols for its analysis by NMR and GC-MS.

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy
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Instrumentation:

A 400 MHz (or higher) Nuclear Magnetic Resonance (NMR) spectrometer.

Sample Preparation:

Accurately weigh approximately 10-20 mg of 1,4-Dibromo-2-fluorobenzene.

Dissolve the sample in approximately 0.7 mL of deuterated chloroform (CDCl₃) or another

suitable deuterated solvent in a clean, dry NMR tube.

Ensure the sample is fully dissolved.

¹H NMR Acquisition Parameters:

Pulse Program: Standard single-pulse experiment.

Number of Scans: 8-16

Relaxation Delay: 1-2 seconds

Spectral Width: Appropriate for aromatic protons (e.g., 0-10 ppm).

Referencing: The residual solvent peak of CDCl₃ (δ 7.26 ppm) can be used as an internal

reference.

¹³C NMR Acquisition Parameters:

Pulse Program: Proton-decoupled experiment.

Number of Scans: 1024 or more, depending on sample concentration.

Relaxation Delay: 2-5 seconds

Spectral Width: 0-200 ppm

Referencing: The solvent peak of CDCl₃ (δ 77.16 ppm) can be used as an internal reference.
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Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
Instrumentation:

A Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS).

Sample Preparation:

Prepare a stock solution of 1,4-Dibromo-2-fluorobenzene in a volatile organic solvent such

as dichloromethane or ethyl acetate at a concentration of approximately 1 mg/mL.

Perform serial dilutions to obtain a final concentration suitable for GC-MS analysis (e.g., 1-10

µg/mL).

GC Parameters:

Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS, DB-5MS).

Injector Temperature: 250 °C

Injection Volume: 1 µL

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: 10 °C/min to 250 °C.

Hold at 250 °C for 5 minutes.

MS Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 50 to 300.
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Ion Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Sample Preparation

Instrumental Analysis

NMR SpectroscopyGC-MS Analysis

Data Interpretation

1,4-Dibromo-2-fluorobenzene

Dissolve in appropriate solvent

Acquire ¹H and ¹³C SpectraInject into GC-MS

Process Data (FT, Phasing, Baseline Correction)

Structure Elucidation from NMR Spectra

Chromatographic Separation

Mass Spectrometric Detection

Identify Compound by Retention Time and Mass Spectrum

Confirm Structure and Purity
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To cite this document: BenchChem. [An In-depth Technical Guide to 1,4-Dibromo-2-
fluorobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072686#molecular-weight-of-1-4-dibromo-2-
fluorobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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